2-Oxo-2-[(1-phenylethyl)amino]ethyl [(phenylcarbonyl)sulfanyl]acetate

• Molecular Formula: C19H19NO4S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: [2-oxo-2-(1-phenylethylamino)ethyl] 2-benzoylsulfanylacetate
• InChI: InChI=1S/C19H19NO4S/c1-14(15-8-4-2-5-9-15)20-17(21)12-24-18(22)13-25-19(23)16-10-6-3-7-11-16/h2-11,14H,12-13H2,1H3,(H,20,21)
• InChI Key: QLEZJVYKYYINAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)COC(=O)CSC(=O)C2=CC=CC=C2

Description

[(1-PHENYLETHYL)CARBAMOYL]METHYL 2-(BENZOYLSULFANYL)ACETATE is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique molecular structure, which includes a phenylethyl group, a carbamoyl group, and a benzoylsulfanyl group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1-PHENYLETHYL)CARBAMOYL]METHYL 2-(BENZOYLSULFANYL)ACETATE typically involves multiple steps, including the formation of intermediate compounds. The reaction conditions often require precise control of temperature, pH, and the use of specific catalysts to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This could include the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

[(1-PHENYLETHYL)CARBAMOYL]METHYL 2-(BENZOYLSULFANYL)ACETATE can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various nucleophiles and electrophiles. Reaction conditions may vary depending on the desired outcome, but typically involve controlled temperatures, specific solvents, and appropriate catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

[(1-PHENYLETHYL)CARBAMOYL]METHYL 2-(BENZOYLSULFANYL)ACETATE has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in the synthesis of other complex organic compounds.

Biology: Studied for its potential biological activity and interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties, including its ability to interact with specific molecular targets.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of [(1-PHENYLETHYL)CARBAMOYL]METHYL 2-(BENZOYLSULFANYL)ACETATE involves its interaction with specific molecular targets and pathways within biological systems. This may include binding to enzymes or receptors, altering their activity, and modulating various biochemical processes. The exact molecular targets and pathways involved can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to [(1-PHENYLETHYL)CARBAMOYL]METHYL 2-(BENZOYLSULFANYL)ACETATE include other carbamoyl and benzoylsulfanyl derivatives, which may share some structural features and chemical properties.

Uniqueness

The uniqueness of [(1-PHENYLETHYL)CARBAMOYL]METHYL 2-(BENZOYLSULFANYL)ACETATE lies in its specific combination of functional groups, which confer distinct chemical reactivity and potential applications. This compound’s unique structure allows it to participate in a variety of chemical reactions and interact with different molecular targets, making it a valuable tool in scientific research and industrial applications.